2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hydrochloride

Catalog No.
S6476180
CAS No.
2639448-40-9
M.F
C10H13ClF3N3
M. Wt
267.7
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hyd...

CAS Number

2639448-40-9

Product Name

2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hydrochloride

Molecular Formula

C10H13ClF3N3

Molecular Weight

267.7
2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hydrochloride, also known as TTP or TFMPP, is a psychoactive compound belonging to the family of piperazine derivatives. It was first synthesized in the 1980s and gained popularity as a recreational drug, often used in combination with the drug benzylpiperazine (BZP) in party pills. However, its effects on the human body are not well understood, and its use as a recreational drug has been banned in many countries.
2-(piperidin-2-yl)-5-(trifluoromethyl)pyrazine hydrochloride is a white crystalline powder or solid with a molecular formula of C11H12F3N2·HCl. Its molecular weight is 256.68 g/mol. The melting point of TTP hydrochloride is 215-218 ℃. It is soluble in water, methanol, and ethanol, and slightly soluble in chloroform and acetone.
The synthesis of TTP hydrochloride can be achieved in several ways. One common method is to react 2-amino-5-trifluoromethylpyrazine with piperidine in the presence of a catalyst such as palladium on charcoal. The resulting compound is then converted to the hydrochloride salt by reacting with hydrochloric acid.
The structure of TTP hydrochloride can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. The NMR spectrum of TTP hydrochloride shows characteristic peaks for the piperidine and pyrazine moieties of the molecule.
Various analytical methods have been developed to detect and quantify TTP hydrochloride in biological specimens and environmental samples. These include gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and capillary electrophoresis (CE). These methods are commonly used in forensic and environmental monitoring applications.
The biological effects of TTP hydrochloride are not well understood, but it is believed to act as a stimulant of the central nervous system (CNS). In animal studies, TTP hydrochloride has been shown to increase locomotor activity and produce hyperthermia. It has also been found to enhance the release of neurotransmitters such as dopamine and norepinephrine.
The toxicity and safety of TTP hydrochloride have been studied in various scientific experiments. In animal studies, TTP hydrochloride has been found to produce toxicity at high doses, including convulsions, respiratory depression, and death. However, the toxicity of TTP hydrochloride in humans is not well understood.
TTP hydrochloride is commonly used in scientific experiments as a tool compound to study CNS activity and neurotransmitter release. It has also been used as a reference standard in analytical chemistry applications such as forensic analysis and environmental monitoring.
Research on TTP hydrochloride is ongoing, and new studies are being published regularly. Current research focuses on the effects of TTP hydrochloride on the CNS and neurotransmitter systems, as well as its potential applications in various fields of research and industry.
TTP hydrochloride has potential applications in various fields of research and industry. In pharmacology, it could be used to study the mechanisms of action of CNS stimulants and to develop new drugs for the treatment of CNS disorders. In analytical chemistry, it could be used as a reference standard for the detection and quantification of piperazine derivatives in biological and environmental samples.
One limitation of current research on TTP hydrochloride is its potential for abuse as a recreational drug. Future research should focus on developing safer and more effective CNS stimulants that do not have abuse potential. Another direction for future research is to explore the potential environmental impacts of TTP hydrochloride and other piperazine derivatives, as they are increasingly being detected in wastewater and surface waters. Further studies are also needed to expand our understanding of the biological effects of TTP hydrochloride and its potential applications in various fields.

Purity

95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Dates

Modify: 2023-08-25

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